Cas no 2138528-92-2 (2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid)

• Product Name: 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid
• CAS No: 2138528-92-2
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 6148099
• PubChem ID: 165494379
• Update Time: 2025-06-14

2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid
• 2-[(2-ethoxyethyl)amino]quinazoline-5-carboxylic acid
• EN300-1162494
• 2138528-92-2

• Inchi： 1S/C13H15N3O3/c1-2-19-7-6-14-13-15-8-10-9(12(17)18)4-3-5-11(10)16-13/h3-5,8H,2,6-7H2,1H3,(H,17,18)(H,14,15,16)
• InChI Key： LNJXEGAMJALELJ-UHFFFAOYSA-N
• SMILES： O(CC)CCNC1=NC=C2C(C(=O)O)=CC=CC2=N1

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.3Ų

Additional information on 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid

Comprehensive Overview of 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138528-92-2)

2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138528-92-2) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique ethoxyethyl and carboxylic acid functional groups, exhibits promising potential in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The quinazoline core is a well-known pharmacophore, often associated with antitumor, antimicrobial, and anti-inflammatory properties, making this compound a focal point in modern medicinal chemistry.

In recent years, the demand for quinazoline derivatives has surged due to their broad-spectrum biological activities. 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid stands out for its potential applications in designing small-molecule inhibitors and enzyme modulators. Its carboxylic acid moiety facilitates interactions with biological targets, while the ethoxyethyl side chain may improve solubility and pharmacokinetic profiles. These attributes align with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with tailored properties for specific disease mechanisms.

The synthesis of 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid involves multi-step organic reactions, often starting from commercially available quinazoline precursors. Key steps include N-alkylation and carboxylic acid functionalization, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm the compound's identity and assess its quality. This rigorous characterization is critical for ensuring reproducibility in research and development settings.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid?" Preliminary studies suggest its relevance in oncology and infectious disease research, particularly as a scaffold for designing kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is implicated in various cancers. The compound's ability to interact with kinase active sites makes it a valuable candidate for further investigation. Additionally, its antimicrobial properties are being explored, given the rising global concern over antibiotic resistance.

Another trending topic is the structure-activity relationship (SAR) of 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid. Researchers are actively studying how modifications to its ethoxyethyl or carboxylic acid groups affect its biological activity. For instance, replacing the ethoxyethyl with other alkyl or aryl groups could alter its binding affinity to target proteins. Such insights are invaluable for rational drug design, enabling scientists to optimize compounds for enhanced efficacy and reduced side effects.

From an industrial perspective, the scalability of synthesizing 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid is a key consideration. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and pharmaceutical projects. Its availability in high purity (>98%) facilitates its use in high-throughput screening and lead optimization campaigns. Furthermore, its compatibility with green chemistry principles, such as minimizing hazardous solvents, aligns with the growing emphasis on sustainable drug development.

In summary, 2-(2-ethoxyethyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138528-92-2) represents a versatile and promising compound in the realm of medicinal chemistry and drug discovery. Its unique structural features, coupled with its potential therapeutic applications, make it a subject of ongoing research. As the scientific community continues to explore its properties and derivatives, this compound is poised to contribute significantly to advancements in targeted therapies and biochemical research. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.